methyl 3-[(2-chloro-4-methylbenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate

• IUPAC Name: methyl 3-[(2-chloro-4-methylbenzoyl)amino]-4-(4-methylpiperazin-1-yl)benzoate
• InChI: InChI=1S/C21H24ClN3O3/c1-14-4-6-16(17(22)12-14)20(26)23-18-13-15(21(27)28-3)5-7-19(18)25-10-8-24(2)9-11-25/h4-7,12-13H,8-11H2,1-3H3,(H,23,26)
• InChI Key: WEZRPWAMVADMRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)N3CCN(CC3)C)Cl
• Molecular Formula: C21H24ClN3O3
• Molecular Weight: 401.9 g/mol

Description

Methyl 3-[(2-chloro-4-methylbenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate is a chemical compound with potential applications in scientific research. It is a member of the benzoylphenylurea class of compounds and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 3-[(2-chloro-4-methylbenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate is not fully understood. However, it is thought to act by inhibiting the activity of enzymes involved in key cellular processes such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit cell proliferation, and disrupt cell cycle progression. It has also been shown to have anti-inflammatory and antioxidant activity.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 3-[(2-chloro-4-methylbenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate in lab experiments is its potency and selectivity. It has been shown to have activity against a range of cancer cell lines and microbial pathogens, making it a potentially useful tool for researchers in these areas. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on methyl 3-[(2-chloro-4-methylbenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate. One area of research could focus on further elucidating its mechanism of action, which could help optimize its use in lab experiments and potentially lead to the development of new therapeutics. Another area of research could focus on its potential use as a treatment for specific types of cancer or microbial infections. Finally, research could also focus on synthesizing analogues of this compound with improved potency and selectivity.

Synthesis Methods

Methyl 3-[(2-chloro-4-methylbenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate can be synthesized using a variety of methods. One common method involves the reaction of 2-chloro-4-methylbenzoyl chloride with methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate in the presence of a base such as triethylamine. The resulting product can be purified using standard chromatographic techniques.

Scientific Research Applications

Methyl 3-[(2-chloro-4-methylbenzoyl)amino]-4-(4-methyl-1-piperazinyl)benzoate has potential applications in a range of scientific research areas. It has been shown to have activity against a variety of cancer cell lines, making it a potential candidate for cancer therapy. It has also been shown to have antimicrobial activity against a range of bacteria and fungi, making it a potential candidate for the development of new antibiotics.